Cas no 1240739-73-4 (1-Prop-2-ynyl-4-(thiophen-3-ylmethyl)piperazine)

• Product Name: 1-Prop-2-ynyl-4-(thiophen-3-ylmethyl)piperazine
• CAS No: 1240739-73-4
• MF: C₁₂H₁₆N₂S
• MW: 220.333841323853
• CID: 5977141
• PubChem ID: 47012903
• Update Time: 2025-05-21

1-Prop-2-ynyl-4-(thiophen-3-ylmethyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(prop-2-yn-1-yl)-4-[(thiophen-3-yl)methyl]piperazine
• AKOS033209167
• 1240739-73-4
• 1-prop-2-ynyl-4-(thiophen-3-ylmethyl)piperazine
• Z126481924
• EN300-4397151
• 1-Prop-2-ynyl-4-(thiophen-3-ylmethyl)piperazine

• Inchi： 1S/C12H16N2S/c1-2-4-13-5-7-14(8-6-13)10-12-3-9-15-11-12/h1,3,9,11H,4-8,10H2
• InChI Key： SHVDCIFKARQPHT-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CN1CCN(CC#C)CC1

Computed Properties

• Exact Mass: 220.10341969g/mol
• Monoisotopic Mass: 220.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 34.7Ų

Additional information on 1-Prop-2-ynyl-4-(thiophen-3-ylmethyl)piperazine

Comprehensive Overview of 1-Prop-2-ynyl-4-(thiophen-3-ylmethyl)piperazine (CAS No. 1240739-73-4)

1-Prop-2-ynyl-4-(thiophen-3-ylmethyl)piperazine, with the CAS number 1240739-73-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure combining a piperazine core with a thiophene moiety and a propargyl group, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for designing novel bioactive molecules, given its ability to interact with various biological targets.

The growing demand for heterocyclic compounds like 1-Prop-2-ynyl-4-(thiophen-3-ylmethyl)piperazine is driven by their relevance in developing central nervous system (CNS) therapeutics and enzyme inhibitors. Recent studies highlight its role in modulating neurotransmitter systems, aligning with current trends in neuropharmacology and precision medicine. Its thiophene component, a common motif in FDA-approved drugs, further enhances its appeal for medicinal chemistry applications.

From a synthetic perspective, CAS 1240739-73-4 exemplifies advancements in click chemistry and cross-coupling reactions, which are pivotal for creating complex molecular architectures. The propargyl group in this compound enables efficient bioconjugation, a technique widely used in proteomics and diagnostic imaging. These attributes make it a valuable tool for researchers exploring targeted drug delivery systems or biomarker development.

Environmental and green chemistry considerations are also shaping the discourse around compounds like 1-Prop-2-ynyl-4-(thiophen-3-ylmethyl)piperazine. With increasing emphasis on sustainable synthesis, scientists are investigating solvent-free or catalytic methods to produce such molecules with minimal waste. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in reducing the environmental footprint of chemical manufacturing.

In analytical chemistry, 1240739-73-4 poses interesting challenges for chromatographic separation and mass spectrometry due to its polar and aromatic characteristics. Cutting-edge techniques such as UHPLC-MS/MS are being employed to study its stability and degradation pathways, addressing key questions in pharmaceutical formulation and quality control.

The compound's potential in material science is another emerging focus area. Its conjugated system suggests possible applications in organic electronics, such as OLEDs or conductive polymers. This multidisciplinary relevance makes 1-Prop-2-ynyl-4-(thiophen-3-ylmethyl)piperazine a compelling subject for both academic and industrial research teams.

Frequently asked questions about CAS 1240739-73-4 include inquiries about its solubility profile, storage conditions, and scalable synthesis routes – all critical factors for laboratory applications. Recent patent literature indicates growing commercial interest, with particular attention to its derivatives in kinase inhibition and GPCR modulation.

As regulatory landscapes evolve, proper documentation of structure-activity relationships (SAR) for this compound becomes essential. Computational approaches like molecular docking and QSAR modeling are being leveraged to predict its interactions with biological targets, accelerating the drug discovery pipeline while reducing reliance on animal testing.

The future research trajectory for 1-Prop-2-ynyl-4-(thiophen-3-ylmethyl)piperazine will likely explore its polymorphic forms and cocrystal engineering possibilities – key considerations for pharmaceutical development. With the rise of AI-assisted molecular design, this compound serves as an excellent case study for cheminformatics applications in optimizing lead compounds.